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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555092

In the realm of textile coloration, particularly for cellulosic fibers like cotton, Vat and Reactive
dyes stand out as two of the most significant classes. While both can produce a range of brown
hues, their performance characteristics, application methods, and environmental impacts differ
substantially. This guide provides an objective comparison of Vat Brown 1, an anthraquinone-
based vat dye, and the general class of reactive brown dyes, supported by experimental data
to inform researchers and scientists in their selection process.

Vat dyes, including Vat Brown 1, are renowned for their exceptional all-around fastness
properties.[1] They are water-insoluble pigments that are applied in a soluble "leuco” form after
a chemical reduction process, typically in an alkaline bath.[2] Once inside the fiber, they are
oxidized back to their insoluble form, trapping them within the fiber structure.[3][4] This
mechanical entrapment results in superior resistance to washing, light, and chemical agents.[3]

[5]

Reactive dyes, on the other hand, are water-soluble anionic dyes that form a strong,
permanent covalent bond with the hydroxyl groups of cellulosic fibers.[1][6] This chemical bond
results in excellent wash fastness and vibrant colors.[3][6] However, their performance in other
areas, such as light fastness and resistance to chlorine, can vary and is often slightly lower
than that of vat dyes. The application process for reactive dyes is generally simpler and more
energy-efficient than that for vat dyes.[3]

Quantitative Performance Comparison
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The following table summarizes the key performance differences between Vat Brown 1 and a
representative reactive brown dye, based on standardized testing methods.
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Performance
Parameter

Vat Brown 1 (C.I.
70800)

Reactive Brown
Dyes (General)

Key Differences

Color Fastness

Light Fastness (ISO
105-B02)

7-8[7][8]

5 - 6[9]

Vat dyes offer
significantly superior
resistance to fading
from light exposure,
making them ideal for
outdoor applications.
[3](10]

Washing Fastness
(ISO 105-C10)

5 (No change)[7][11]

4-5 (Slight to no
change)[9]

Both have excellent
wash fastness, but the
covalent bond of
reactive dyes provides
exceptional
performance.[6] Vat
dyes' insolubility also
ensures minimal color
loss.[2]

Rubbing Fastness
(ISO 105-X12)

Dry: 4-5, Wet: 3-4[11]

Dry: 4-5, Wet: 4[9]

Reactive dyes can
sometimes exhibit
better wet rubbing
fastness due to the
covalent bond,
whereas vat dyes can
have some surface

pigment.

Perspiration Fastness

Both classes of dyes

show excellent

4-5[11] 5[9] ]
(ISO 105-E04) resistance to
perspiration.
Chlorine Bleach (ISO 4-5[7] 2-3 (Varies) Vat dyes are
105-NO1) significantly more
resistant to chlorine
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bleaching agents, a
critical factor for

industrial laundering.

[2]

Application & Process

Dyeing Temperature

40-50°C (Reduction)
[11]

60-80°C[12]

Vat dyeing involves a
more complex, multi-
step process (vatting,
dyeing, oxidation) but
can sometimes use

lower temperatures.[1]

[3]

Energy Consumption

Higher overall due to

process complexity[3]

Lower, more energy-

efficient process[3]

The simpler, one-step
fixation process of
reactive dyes
consumes less

energy.[3]

Water Consumption

Generally lower[13]

Higher due to
extensive washing
required[3][13]

Reactive dyeing
requires significant
post-washing to
remove hydrolyzed,
unfixed dye, leading to
higher water usage.
[13]

Environmental Impact

Effluent

Less colored, less
salt[13]

Highly colored, high
Total Dissolved Solids
(TDS) from salt[13]

The primary
environmental issue
with reactive dyes is
the high salt
concentration and
unfixed dye in the

wastewater.[13]

Chemical Usage

Requires strong

reducing agents (e.g.,

Requires large

amounts of salt and

Both have

environmental
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sodium hydrosulfite) alkali (e.g., sodium drawbacks, though

[13] carbonate)[3][13] modern, eco-friendly
reducing agents for
vat dyes are available.
[3][13]

Color Properties

Reactive dyes are
known for their ability
to produce brighter

o Wide range of bright, and more varied

Shade Reddish-light brown[7] )
vibrant browns[1][3] shades compared to

the often deeper,
more muted tones of

vat dyes.[3][10]

Experimental Protocols
Color Fastness to Washing (Based on ISO 105-C10)

This test evaluates the resistance of the color of textiles to washing.

Specimen Preparation: A dyed fabric specimen is prepared and stitched together with a
multi-fiber adjacent fabric.

Washing Procedure: The composite specimen is placed in a stainless-steel container in a
temperature-controlled laundering machine (e.g., a Launderometer). A specified amount of
standard soap solution is added.

Testing: The machine is operated for 30 minutes at a specified temperature (e.g., 60°C).[14]

Evaluation: After washing, the specimen is rinsed and dried. The change in color of the dyed
fabric and the degree of staining on the adjacent multi-fiber fabric are assessed using
standard Grey Scales.[14]

Color Fastness to Light (Based on ISO 105-B02)
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This method measures the resistance of the color of textiles to the action of an artificial light
source representing natural daylight.

e Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard holder.

o Exposure: The specimen is placed in a light fastness tester equipped with a Xenon arc lamp,
which simulates natural sunlight. A portion of the specimen is covered.

e Testing: The specimen is exposed to the light for a specified period until a certain level of
fading is observed on a Blue Wool standard exposed simultaneously.

o Evaluation: The contrast between the exposed and unexposed parts of the specimen is
assessed by comparing it to the Blue Wool standards (rated on a scale of 1 to 8, where 8 is
the highest fastness).

Color Fastness to Rubbing (Based on ISO 105-X12)

This test assesses the amount of color transferred from the surface of a colored textile material
to other surfaces by rubbing.

Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a
crockmeter (rubbing fastness tester).

e Rubbing Procedure: A standard white cotton rubbing cloth is mounted onto the instrument's
rubbing finger. The finger is then passed back and forth over the dyed specimen a specified
number of times with a constant downward force.

o Testing: The procedure is performed under both dry and wet conditions (the rubbing cloth is
wetted to a specific pickup).

o Evaluation: The amount of color transferred to the white rubbing cloth is evaluated using the
Grey Scale for Staining.

Visualization of Processes and Mechanisms

Below are diagrams illustrating the dyeing workflows and bonding mechanisms for both vat and
reactive dyes.
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Caption: Workflow of the Vat Dyeing Process.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15555092?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Dye Application

Fixation

Cellulosic Fiber
(Cotton)

Wash-off
Alkali (Na2COs)

Activates Fiber

Covalent Bond

i Final Dyed Fiber
Formation Soaping & Rinsing

v (Unfixed dye removed)

Salt (NaCl) > Dye Exhaustion
Exhaustion Agent (Dye moves to fiber)

A

Reactive Dye
(Water-Soluble)

Vat Dye Bonding Mechanism Reactive Dye Bonding Mechanism

Cellulose Fibers

Cellulose Fiber (-OH group)

|
Physical Entrapment ovalent Bond

(Dye-O-Fiber)

Insoluble Vat Dye

Reactive Dye
Molecules

(-Reactive Group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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